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Introduction

N-Me-N-bis-PEG3 is a branched, trivalent linker molecule with a central methylated amine and
two polyethylene glycol (PEG) arms. The PEG chains enhance solubility, provide a flexible
spacer, and can reduce the immunogenicity of the resulting bioconjugate.[1][2][3] The utility of
this linker in bioconjugation is determined by the terminal functional groups on the PEG3 arms.
For the purpose of these application notes, we will focus on a derivative where the PEG arms
terminate in carboxylic acid groups, hereafter referred to as N-Me-N-bis-PEG3-acid.

This guide provides a detailed, step-by-step protocol for the bioconjugation of N-Me-N-bis-
PEG3-acid to primary amine-containing biomolecules, such as proteins or antibodies, through
the formation of stable amide bonds.[1][4] The protocol involves the activation of the terminal
carboxylic acids to N-hydroxysuccinimide (NHS) esters, followed by conjugation to the
biomolecule.

Key Applications
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The N-Me-N-bis-PEG3 linker is a versatile tool for various bioconjugation applications,
including:

Antibody-Drug Conjugates (ADCs): The linker can be used to attach two drug molecules to
an antibody, enabling targeted drug delivery.[1]

o PROTAC Synthesis: The central amine can be coupled to a warhead targeting a protein of
interest, and after activation of the terminal groups, they can be conjugated to an E3 ligase
ligand.

» Peptide Modification: It can serve as a scaffold for creating branched peptide structures.[5]

» Surface Functionalization: The linker can be used to modify surfaces with multiple reactive
groups.[5]

Chemical Structure and Reaction Scheme

The bioconjugation process begins with the activation of the terminal carboxylic acids of the N-
Me-N-bis-PEG3-acid linker using a carbodiimide, such as EDC, in the presence of N-
hydroxysuccinimide (NHS) to form a more reactive NHS ester. This activated linker then readily
reacts with primary amines on the target biomolecule (e.g., lysine residues on an antibody) to
form a stable amide bond.
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Activation of N-Me-N-bis-PEG3-acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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